Cas no 2751614-74-9 (1-(Bromomethyl)-2-ethyl-3-methylbenzene)

• Product Name: 1-(Bromomethyl)-2-ethyl-3-methylbenzene
• CAS No: 2751614-74-9
• MF: C₁₀H₁₃Br
• MW: 213.114222288132
• CID: 6390403
• PubChem ID: 165793888
• Update Time: 2025-10-28

1-(Bromomethyl)-2-ethyl-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• EN300-37269469
• 1-(bromomethyl)-2-ethyl-3-methylbenzene
• 2751614-74-9
• 1-(Bromomethyl)-2-ethyl-3-methylbenzene

• Inchi： 1S/C10H13Br/c1-3-10-8(2)5-4-6-9(10)7-11/h4-6H,3,7H2,1-2H3
• InChI Key： CLCZSWPVOAGMMX-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C)C=1CC

Computed Properties

• Exact Mass: 212.02006g/mol
• Monoisotopic Mass: 212.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Bromomethyl)-2-ethyl-3-methylbenzene

Comprehensive Guide to 1-(Bromomethyl)-2-ethyl-3-methylbenzene (CAS No. 2751614-74-9): Properties, Applications, and Market Insights

1-(Bromomethyl)-2-ethyl-3-methylbenzene (CAS No. 2751614-74-9) is a specialized organic compound widely used in pharmaceutical and chemical synthesis. This brominated aromatic derivative is gaining attention due to its unique structural properties, making it valuable for advanced research and industrial applications. With the increasing demand for high-purity intermediates in drug development, this compound has become a focal point for researchers exploring novel synthetic pathways.

The molecular structure of 1-(Bromomethyl)-2-ethyl-3-methylbenzene features a benzene ring substituted with ethyl, methyl, and bromomethyl groups. This arrangement provides distinct reactivity patterns that are particularly useful in cross-coupling reactions, a hot topic in modern organic chemistry. Recent studies highlight its potential in creating complex molecular architectures, especially in the development of new materials and bioactive compounds.

In pharmaceutical applications, 2751614-74-9 serves as a crucial building block for synthesizing various therapeutic agents. Its versatility allows chemists to modify the benzene core structure, enabling the creation of targeted drug molecules. This aligns with current trends in personalized medicine, where researchers frequently search for "customizable chemical intermediates" and "modular synthesis approaches" to accelerate drug discovery.

The compound's stability and solubility characteristics make it suitable for diverse reaction conditions, addressing common laboratory challenges such as "improving reaction yields" and "optimizing synthetic routes" – frequent search queries among chemistry professionals. Its compatibility with various catalysts and solvents enhances its utility in both academic and industrial settings.

From a commercial perspective, 1-(Bromomethyl)-2-ethyl-3-methylbenzene has seen growing demand in specialty chemical markets. Suppliers are increasingly asked about "reliable sources of brominated aromatics" and "scalable synthesis methods," reflecting the compound's industrial importance. The current market trend shows particular interest in high-purity grades for research applications, with manufacturers focusing on stringent quality control measures.

Environmental considerations are shaping the production and handling of 2751614-74-9. The chemical industry is moving toward greener processes, and this compound's potential for atom-efficient transformations makes it relevant to sustainable chemistry initiatives. Researchers exploring "green bromination methods" and "eco-friendly aromatic modifications" often encounter this versatile intermediate in their work.

Storage and handling of 1-(Bromomethyl)-2-ethyl-3-methylbenzene require standard laboratory precautions. While not classified as hazardous under normal conditions, proper procedures should be followed to maintain its stability and purity. The compound typically appears as a light-colored liquid at room temperature and should be protected from prolonged exposure to light and moisture to preserve its chemical integrity.

Analytical characterization of 2751614-74-9 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, addressing common quality assurance questions in chemical procurement. The availability of comprehensive analytical data sheets has become increasingly important for researchers verifying material specifications.

Future research directions for 1-(Bromomethyl)-2-ethyl-3-methylbenzene may explore its potential in emerging fields such as materials science and nanotechnology. The compound's molecular structure offers possibilities for creating functionalized surfaces and advanced polymers, topics generating significant interest in scientific communities. These applications align with current searches for "innovative aromatic building blocks" and "multipurpose chemical intermediates."

For researchers considering 2751614-74-9 for their projects, numerous synthetic protocols are available in the literature. The compound's reactivity has been well-documented in various transformations, providing a solid foundation for new applications. This accessibility of information responds to the frequent query "how to use bromomethyl aromatic compounds" among synthetic chemists.

The global supply chain for 1-(Bromomethyl)-2-ethyl-3-methylbenzene continues to expand, with specialized chemical suppliers offering custom synthesis and bulk quantities. Procurement specialists often search for "reliable brominated compound suppliers" and "competitive pricing for research chemicals," indicating the compound's commercial significance. Quality certifications and regulatory compliance documentation have become key factors in supplier selection.

In academic settings, 2751614-74-9 serves as an excellent teaching tool for demonstrating aromatic substitution reactions and functional group transformations. Its well-defined chemistry makes it suitable for advanced organic chemistry laboratories, addressing educator searches for "demonstration compounds for electrophilic aromatic substitution."

As research into functionalized aromatic compounds advances, 1-(Bromomethyl)-2-ethyl-3-methylbenzene remains at the forefront of synthetic chemistry innovation. Its combination of stability and reactivity continues to inspire new applications, from pharmaceutical development to advanced material science. The compound exemplifies how targeted molecular modifications can yield versatile intermediates for diverse scientific applications.